Cas no 1361595-48-3 (3-Chloro-2-(2,3,4-trichlorophenyl)isonicotinic acid)

• Product Name: 3-Chloro-2-(2,3,4-trichlorophenyl)isonicotinic acid
• CAS No: 1361595-48-3
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4793637
• Update Time: 2025-06-15

3-Chloro-2-(2,3,4-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,3,4-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-7-2-1-5(8(14)10(7)16)11-9(15)6(12(18)19)3-4-17-11/h1-4H,(H,18,19)
• InChI Key： GOSYCMOCJSOHEM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CN=C1C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 4.6
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(2,3,4-trichlorophenyl)isonicotinic acid

3-Chloro-2-(2,3,4-trichlorophenyl)isonicotinic acid (CAS No. 1361595-48-3): A Comprehensive Overview of Its Properties and Applications

The compound 3-Chloro-2-(2,3,4-trichlorophenyl)isonicotinic acid (CAS No. 1361595-48-3) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This chlorinated derivative of isonicotinic acid is characterized by its multifunctional aromatic system, which makes it a subject of interest in various research fields, including pharmaceutical intermediates and agrochemical development.

One of the most frequently searched questions regarding this compound is: "What are the key properties of 3-Chloro-2-(2,3,4-trichlorophenyl)isonicotinic acid?" The answer lies in its molecular structure, which combines a pyridine ring with a polychlorinated phenyl group. This configuration contributes to its moderate lipophilicity and thermal stability, properties that are crucial for its potential use in synthetic chemistry. Researchers have also explored its hydrogen-bonding capabilities, which may play a role in molecular recognition processes.

In the context of current scientific trends, 3-Chloro-2-(2,3,4-trichlorophenyl)isonicotinic acid aligns with the growing demand for halogenated building blocks in drug discovery. The presence of multiple chlorine atoms offers opportunities for structure-activity relationship (SAR) studies, particularly in the design of compounds with improved bioavailability and target selectivity. This has led to increased interest in its potential as a scaffold for medicinal chemistry, with several patents referencing its derivatives.

Another hot topic in searches relates to "synthetic routes for CAS 1361595-48-3". The compound is typically prepared through multi-step organic synthesis, involving halogenation reactions and cross-coupling methodologies. Recent advancements in green chemistry have prompted investigations into more sustainable production methods, including catalytic processes that minimize waste generation. These developments address the increasing focus on environmentally friendly synthesis in the chemical industry.

The analytical characterization of 3-Chloro-2-(2,3,4-trichlorophenyl)isonicotinic acid employs standard techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are essential for research applications. Quality control parameters often include specifications for residual solvents and heavy metal content, reflecting the stringent requirements of modern chemical research.

From a commercial perspective, the availability of CAS 1361595-48-3 has expanded due to its growing importance in custom synthesis services. Many suppliers now offer this compound with varying levels of purity, catering to different research needs. The market trend shows increasing demand for high-purity reference standards of this material, particularly for analytical applications and method development in chromatography.

Safety considerations for handling 3-Chloro-2-(2,3,4-trichlorophenyl)isonicotinic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended when working with this chemical. Storage typically requires cool, dry conditions in well-sealed containers to maintain stability over extended periods.

The future research directions for this compound may explore its potential in material science applications, particularly in the development of functionalized polymers or coordination complexes. Its aromatic system and multiple halogen atoms make it an interesting candidate for supramolecular chemistry studies. Additionally, computational chemistry approaches are being employed to predict its physicochemical properties and reactivity patterns more accurately.

In summary, 3-Chloro-2-(2,3,4-trichlorophenyl)isonicotinic acid (CAS No. 1361595-48-3) represents a versatile chemical building block with growing importance in multiple research domains. Its unique structural features continue to inspire investigations into novel applications, while advancements in synthetic methodologies ensure its accessibility to the scientific community. As research progresses, this compound is likely to maintain its relevance in the development of new chemical entities across various industries.